Cas no 452098-21-4 (3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine)

3-Chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine is a fluorinated heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, further functionalized with a trifluoromethylpyrazole ether linkage. This structure imparts high chemical stability and reactivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of multiple trifluoromethyl groups enhances lipophilicity and metabolic resistance, while the chloro substituent offers additional reactivity for further derivatization. Its unique molecular architecture is particularly suited for applications requiring selective binding or catalytic activity. The compound's robust stability under various conditions ensures consistent performance in complex synthetic pathways.
3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine structure
452098-21-4 structure
Product Name:3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine
CAS No:452098-21-4
MF:C10H4ClF6N3O
MW:331.60168170929
CID:5762737
PubChem ID:131879424
Update Time:2025-05-25

3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-(trifluoromethyl)-2-((5-(trifluoromethyl)-1H-pyrazol-3-yl)oxy)pyridine
    • 452098-21-4
    • Pyridine, 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-
    • 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine
    • Inchi: 1S/C10H4ClF6N3O/c11-4-1-2-5(9(12,13)14)18-8(4)21-7-3-6(19-20-7)10(15,16)17/h1-3H,(H,19,20)
    • InChI Key: PCBBTGOZKSKABZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(F)(F)F)N=C1OC1C=C(C(F)(F)F)NN=1

Computed Properties

  • Exact Mass: 330.9947084g/mol
  • Monoisotopic Mass: 330.9947084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 1.627±0.06 g/cm3(Predicted)
  • Boiling Point: 328.0±42.0 °C(Predicted)
  • pka: 7.34±0.10(Predicted)

3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine Pricemore >>

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Additional information on 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine

Comprehensive Overview of 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine (CAS No. 452098-21-4)

3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine (CAS No. 452098-21-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyrazole functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining a pyridine core with a pyrazole moiety, offers versatile reactivity, enabling applications in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly relevant in the development of next-generation agrochemicals, where trifluoromethyl groups are known to improve pesticidal efficacy. Researchers are actively exploring its potential as a key building block for herbicides and insecticides, addressing global challenges such as pest resistance and environmental sustainability.

The synthesis of CAS No. 452098-21-4 involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its pyridine-pyrazole hybrid structure is optimized for interactions with biological targets, making it a promising candidate for medicinal chemistry applications. For instance, similar compounds have shown activity against enzymes involved in inflammatory pathways, sparking interest in its use for drug development. The compound's lipophilicity and electron-withdrawing properties further enhance its utility in designing molecules with improved pharmacokinetic profiles.

From an industrial perspective, 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine is manufactured under stringent quality controls to ensure high purity and consistency. Its CAS registry number (452098-21-4) serves as a unique identifier in chemical databases, facilitating regulatory compliance and safety assessments. Companies specializing in custom synthesis and fine chemicals often highlight this compound in their portfolios, catering to the growing demand for fluorinated intermediates in research and development.

Environmental and safety considerations are paramount when handling 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine. While it is not classified as hazardous under standard regulations, proper laboratory practices such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. The compound's stability under various conditions makes it suitable for long-term storage, though it should be kept away from strong oxidizers to prevent unintended reactions.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for CAS No. 452098-21-4, aiming to reduce waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals in the field. Innovations in catalysis and solvent-free reactions are being explored to optimize the manufacturing process, reflecting the compound's relevance in modern chemical innovation.

The versatility of 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine extends to its potential in material science. Its aromatic and heterocyclic framework can be incorporated into polymers or coatings to enhance durability and performance. Such applications are particularly valuable in industries requiring high-performance materials, including electronics and automotive sectors. This multifaceted utility underscores the compound's importance across diverse scientific disciplines.

For researchers seeking detailed information on 452098-21-4, authoritative sources such as Reaxys and SciFinder provide comprehensive data on its physicochemical properties, spectral characteristics, and synthetic protocols. These platforms are indispensable tools for chemical research, enabling scientists to validate findings and explore new applications. Additionally, peer-reviewed journals frequently publish studies on trifluoromethylated compounds, offering insights into the latest advancements and future directions.

In summary, 3-chloro-6-(trifluoromethyl)-2-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]pyridine (CAS No. 452098-21-4) represents a cutting-edge compound with broad applicability in agrochemicals, pharmaceuticals, and material science. Its unique structural features and functional groups position it as a critical component in the development of innovative solutions to contemporary scientific challenges. As interest in fluorine chemistry continues to grow, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.

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